molecular formula C18H20N4O3 B8284742 3-(5,6-Dimethoxy-3-pyridinyl)-6-(4-morpholinyl)imidazo[1,2-a]pyridine

3-(5,6-Dimethoxy-3-pyridinyl)-6-(4-morpholinyl)imidazo[1,2-a]pyridine

Cat. No.: B8284742
M. Wt: 340.4 g/mol
InChI Key: RDVUKNKMBMJRNG-UHFFFAOYSA-N
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Description

3-(5,6-Dimethoxy-3-pyridinyl)-6-(4-morpholinyl)imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C18H20N4O3 and its molecular weight is 340.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H20N4O3

Molecular Weight

340.4 g/mol

IUPAC Name

4-[3-(5,6-dimethoxypyridin-3-yl)imidazo[1,2-a]pyridin-6-yl]morpholine

InChI

InChI=1S/C18H20N4O3/c1-23-16-9-13(10-20-18(16)24-2)15-11-19-17-4-3-14(12-22(15)17)21-5-7-25-8-6-21/h3-4,9-12H,5-8H2,1-2H3

InChI Key

RDVUKNKMBMJRNG-UHFFFAOYSA-N

Canonical SMILES

COC1=C(N=CC(=C1)C2=CN=C3N2C=C(C=C3)N4CCOCC4)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 5 mL microwave tube was added 6-bromo-3-(5,6-dimethoxypyridin-3-yl)imidazo[1,2-a]pyridine (0.050 g, 0.15 mmol), morpholine (0.020 g, 0.22 mmol), 2-(diphenylphosphino)-1-(2-(diphenylphosphino)naphthalen-1-yl)naphthalene (0.0028 g, 0.0045 mmol), Tris(dibenzylideneacetone)dipalladium(0) (0.0014 g, 0.0015 mmol), sodium tert-butoxide (0.020 g, 0.21 mmol), and toluene (3 mL). The resulting reaction mixture was sealed and heated to 100° C. in closed system for 6 h. The reaction was cooled and the solvent was removed. The crude product was purified using SiO2 chromatography (Teledyne Isco RediSep®, 12 g SiO2, DCM:MeOH=96%:4%, Flow=30 mL/min). The product fractions were collected. The solvent was removed in vacuo to afford the desired product as white solid (10.0 mg). MS (ESI pos. ion) m/z: 341.0. Calcd exact mass for C18H20N4O3: 340.2. 1H NMR (300 MHz, CHLOROFORM-d) δ ppm 2.99-3.09 (m, 4H) 3.84-3.92 (m, 4H) 3.94 (s, 3H) 4.11 (s, 3H) 7.12 (d, J=9.79 Hz, 1H) 7.17 (s, 1H) 7.57-7.65 (m, 3H) 7.96 (s, 1H).
Quantity
0.05 g
Type
reactant
Reaction Step One
Quantity
0.02 g
Type
reactant
Reaction Step One
Quantity
0.0028 g
Type
reactant
Reaction Step One
Quantity
0.02 g
Type
reactant
Reaction Step One
Quantity
0.0014 g
Type
catalyst
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One

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